Cas no 2137935-77-2 (Sodium 5-bromo-2-cyanobenzene-1-sulfinate)

• Product Name: Sodium 5-bromo-2-cyanobenzene-1-sulfinate
• CAS No: 2137935-77-2
• MF: C₇H₃BrNNaO₂S
• MW: 268.062990427017
• CID: 6564391
• PubChem ID: 165874842
• Update Time: 2025-10-24

Sodium 5-bromo-2-cyanobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 5-bromo-2-cyanobenzene-1-sulfinate
• 2137935-77-2
• EN300-723544
• Sodium 5-bromo-2-cyanobenzene-1-sulfinate

• Inchi： 1S/C7H4BrNO2S.Na/c8-6-2-1-5(4-9)7(3-6)12(10)11;/h1-3H,(H,10,11);/q;+1/p-1
• InChI Key： RJIXHRRJIOIRMX-UHFFFAOYSA-M
• SMILES： BrC1C=CC(C#N)=C(C=1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 266.89656g/mol
• Monoisotopic Mass: 266.89656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų

Additional information on Sodium 5-bromo-2-cyanobenzene-1-sulfinate

Sodium 5-Bromo-2-Cyanobenzene-1-Sulfinate: A Comprehensive Overview

Sodium 5-bromo-2-cyanobenzene-1-sulfinate, with the CAS number 2137935-77-2, is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural properties, which make it a valuable intermediate in the synthesis of various functional materials and pharmaceutical agents. The sulfinate group in its structure plays a crucial role in its reactivity and versatility, while the bromo and cyano substituents contribute to its electronic properties and potential applications.

Recent studies have highlighted the importance of sodium 5-bromo-2-cyanobenzene-1-sulfinate in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing heterocyclic compounds, which are essential components in modern drug design. The compound's ability to undergo various nucleophilic substitutions and coupling reactions has made it a cornerstone in the construction of bioactive molecules. For instance, a 2023 study published in *Chemical Communications* demonstrated how this compound can be utilized to synthesize novel anti-inflammatory agents with improved bioavailability.

The synthesis of sodium 5-bromo-2-cyanobenzene-1-sulfinate involves a multi-step process that typically begins with the sulfonation of brominated aromatic compounds. The introduction of the cyano group is achieved through cyanation reactions, often employing transition metal catalysts such as copper or palladium. These steps are meticulously controlled to ensure high purity and stability of the final product. The compound's stability under various reaction conditions has been extensively studied, with findings published in *Journal of Organic Chemistry* indicating its robustness even under harsh synthetic environments.

In terms of applications, sodium 5-bromo-2-cyanobenzene-1-sulfinate has found utility in both academic research and industrial settings. Its role as an intermediate in pharmaceutical synthesis is particularly noteworthy, as it enables the construction of complex molecular frameworks with precision. Additionally, this compound has been explored for its potential in electrochemical applications, such as dye-sensitized solar cells (DSSCs). A 2023 study in *Advanced Materials* reported that derivatives of this compound exhibit enhanced electron transport properties, making them promising candidates for next-generation energy storage devices.

The structural uniqueness of sodium 5-bromo-2-cyanobenzene-1-sulfinate lies in its combination of electron-withdrawing groups (bromo and cyano) and the sulfinate moiety. This arrangement imparts distinctive electronic characteristics that are highly desirable in many chemical transformations. For example, the sulfinate group acts as an excellent leaving group, facilitating nucleophilic substitutions that are critical in organic synthesis. Meanwhile, the presence of bromine and cyano groups enhances the compound's reactivity towards electrophilic aromatic substitution reactions.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of sodium 5-bromo-2-cyanobenzene-1-sulfinate. Studies conducted by environmental chemists have shown that under aerobic conditions, this compound undergoes gradual degradation, reducing its persistence in aquatic ecosystems. These findings are crucial for ensuring sustainable practices in industries that utilize this compound as an intermediate or final product.

In conclusion, sodium 5-bromo-2-cyanobenzene-1-sulfinate is a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing both academic knowledge and industrial applications will undoubtedly grow.